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Compound of Interest

Compound Name: Siramesine fumarate

Cat. No.: B163184

For Researchers, Scientists, and Drug Development Professionals

Siramesine fumarate, a sigma-2 receptor ligand, has emerged as a potent anti-cancer agent
that induces cell death through multifaceted mechanisms. Notably, its ability to trigger both
caspase-dependent and caspase-independent pathways makes it a compelling subject of
investigation for therapies targeting apoptosis-resistant cancers. This guide provides a
comprehensive comparison of these two distinct modes of cell death induced by Siramesine,
supported by experimental data and detailed protocols.

At a Glance: Caspase-Dependent vs. Caspase-
Independent Cell Death by Siramesine
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Signaling Pathways and Experimental Workflows

The divergent pathways of Siramesine-induced cell death are initiated at different subcellular
locations, leading to distinct downstream signaling cascades.

Caspase-Dependent Pathway

At higher concentrations, Siramesine directly targets mitochondria, leading to their
destabilization. This triggers the intrinsic apoptotic pathway.
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Caspase-Dependent Apoptosis Pathway by Siramesine.

Caspase-Independent Pathway
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Siramesine acts as a lysosomotropic agent, accumulating in and destabilizing lysosomes. This
leads to the release of cathepsins and a surge in reactive oxygen species (ROS), culminating
in cell death that bypasses the classical caspase cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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